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Compound of Interest

Compound Name: N-(3-Sulfopropyl)-L-alanine

Cat. No.: B15158067

N-(3-Sulfopropyl)-L-alanine: An In-depth
Technical Guide

An extensive search for publicly available technical information on N-(3-Sulfopropyl)-L-
alanine (CAS 105656-54-6) has revealed a significant lack of data regarding its suppliers,
purity, experimental protocols, and biological significance. This guide summarizes the current
information landscape and provides general methodologies for the analysis of related
compounds, which may be applicable to N-(3-Sulfopropyl)-L-alanine should it become
available.

Supplier and Purity Information

Despite a thorough investigation across various chemical supplier databases and scientific
literature, no commercial suppliers for N-(3-Sulfopropyl)-L-alanine could be identified.
Consequently, no certificates of analysis or specific purity data for this compound are publicly
available. The search results consistently redirected to the parent amino acid, L-alanine, and its
various other derivatives.

This lack of commercial availability suggests that N-(3-Sulfopropyl)-L-alanine may be a niche
research chemical, a synthetic intermediate that is not isolated, or is potentially known by an
alternative, less common chemical name.

Potential Analytical Methodologies

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15158067?utm_src=pdf-interest
https://www.benchchem.com/product/b15158067?utm_src=pdf-body
https://www.benchchem.com/product/b15158067?utm_src=pdf-body
https://www.benchchem.com/product/b15158067?utm_src=pdf-body
https://www.benchchem.com/product/b15158067?utm_src=pdf-body
https://www.benchchem.com/product/b15158067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15158067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Given the absence of specific experimental protocols for N-(3-Sulfopropyl)-L-alanine, this
section outlines general analytical techniques commonly employed for the characterization and
purity assessment of amino acid derivatives. These methods would likely be the starting point
for any researcher working with this compound.

High-Performance Liquid Chromatography (HPLC)

HPLC is a fundamental technique for the separation and quantification of amino acids and their
derivatives. For a sulfonated compound like N-(3-Sulfopropyl)-L-alanine, a reversed-phase
HPLC (RP-HPLC) method would be a suitable approach.

A potential HPLC workflow is outlined below:

Sample Preparation HPLC Analysis Data Analysis

Dissolve Sample in Mobile Phase }7,‘ Filter through 0.22 um Syringe Filter ‘—)‘ Inject Sample }—)‘ C18 Reversed-Phase Column }7)‘ UV or ELSD Detection }7)‘ Obtain Chromatogram }—)‘ Quantify Purity and Impurities

Prepare Sample in Deuterated Solvent (e.g., D20)
Y

Acquire H and 3C NMR Spectra
Y

Process Spectra (Fourier Transform, Phasing, Baseline Correction)

Y
Analyze Chemical Shifts, Coupling Constants, and Integration
Y
Confirm Structure of N-(3-Sulfopropyl)-L-alanine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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